Cas no 1806921-52-7 (3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-5-nitropyridine)

• Product Name: 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-5-nitropyridine
• CAS No: 1806921-52-7
• MF: C₇H₄BrClF₂N₂O₂
• MW: 301.472666740417
• CID: 4809138
• Update Time: 2023-08-18

3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C7H4BrClF2N2O2/c8-3-1-5(13(14)15)6(7(10)11)12-4(3)2-9/h1,7H,2H2
• InChI Key： QGKAPLHYVUAALU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)F)=NC=1CCl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7